Cas no 2166674-72-0 (hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine)
hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine Chemical and Physical Properties
Names and Identifiers
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- hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine
- hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine]
- 2166674-72-0
- EN300-1278693
-
- Inchi: 1S/C9H16N2O/c1-2-7-4-11-9(5-10-6-9)12-8(7)3-1/h7-8,10-11H,1-6H2
- InChI Key: LCZKEUBALAXIIM-UHFFFAOYSA-N
- SMILES: O1C2CCCC2CNC21CNC2
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 33.3Ų
hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278693-1.0g |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278693-50mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 50mg |
$1320.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-100mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 100mg |
$1384.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-250mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 250mg |
$1447.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-500mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-1000mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 1000mg |
$1572.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-2500mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 2500mg |
$3080.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-5000mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 5000mg |
$4557.0 | 2023-10-01 | ||
| Enamine | EN300-1278693-10000mg |
hexahydro-3'H-spiro[azetidine-3,2'-cyclopenta[e][1,3]oxazine] |
2166674-72-0 | 10000mg |
$6758.0 | 2023-10-01 |
hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine
Recent Advances in the Study of Hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine (CAS: 2166674-72-0)
Hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine (CAS: 2166674-72-0) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.
The synthesis of hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine has been optimized through innovative catalytic methods, enabling higher yields and improved purity. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to achieve stereoselective synthesis, which is critical for its biological activity. The compound's spirocyclic core has been identified as a key structural motif that enhances binding affinity to specific biological targets, particularly in the central nervous system (CNS).
Pharmacological evaluations have revealed that hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine exhibits potent activity as a modulator of neurotransmitter receptors, including GABAA and NMDA receptors. Preclinical studies in animal models have demonstrated its potential in treating neurological disorders such as epilepsy, anxiety, and neuropathic pain. Notably, its unique spirocyclic structure contributes to improved blood-brain barrier penetration and reduced off-target effects, which are common challenges in CNS drug development.
In addition to its neurological applications, recent research has explored the compound's role in oncology. Preliminary data suggest that hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine may act as an inhibitor of specific kinases involved in tumor progression. Mechanistic studies using in vitro and in vivo models have shown promising results in suppressing cancer cell proliferation and inducing apoptosis, particularly in glioblastoma and breast cancer cell lines.
Despite these advancements, challenges remain in the clinical translation of hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine. Issues such as metabolic stability, pharmacokinetics, and potential toxicity require further investigation. Ongoing studies are focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.
In conclusion, hexahydro-3'H-spiroazetidine-3,2'-cyclopentae1,3oxazine (CAS: 2166674-72-0) represents a promising scaffold for drug discovery, with applications spanning neurology and oncology. Its unique spirocyclic architecture and versatile pharmacological profile make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its clinical potential and expanding its therapeutic indications, paving the way for novel treatments in challenging medical conditions.
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